![molecular formula C18H24N4O4 B231890 Cyclopentanone, 2-heptylidene-, (2,4-dinitrophenyl)hydrazone CAS No. 16424-98-9](/img/structure/B231890.png)
Cyclopentanone, 2-heptylidene-, (2,4-dinitrophenyl)hydrazone
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Overview
Description
Cyclopentanone, 2-heptylidene-, (2,4-dinitrophenyl)hydrazone, also known as DNPH, is a chemical compound used in scientific research for various purposes. DNPH is a derivative of hydrazine and is commonly used in analytical chemistry for the detection and identification of carbonyl compounds.
Mechanism of Action
The mechanism of action of Cyclopentanone, 2-heptylidene-, (2,4-dinitrophenyl)hydrazone involves the reaction of the carbonyl group of the target compound with the hydrazine group of this compound to form a hydrazone derivative. This reaction is a nucleophilic addition-elimination reaction that occurs under acidic conditions. The resulting hydrazone derivative can be analyzed using various techniques as mentioned earlier.
Biochemical and Physiological Effects:
This compound is not known to have any significant biochemical or physiological effects on living organisms. However, it is important to handle this compound with care as it is a toxic and potentially hazardous compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Cyclopentanone, 2-heptylidene-, (2,4-dinitrophenyl)hydrazone in lab experiments is its high selectivity and sensitivity towards carbonyl compounds. This compound can detect even trace amounts of carbonyl compounds in complex mixtures. However, this compound has some limitations as well. It is a toxic and potentially hazardous compound, and its use requires proper safety precautions. Additionally, this compound may react with other functional groups present in the sample, leading to false positives.
Future Directions
There are several future directions for the use of Cyclopentanone, 2-heptylidene-, (2,4-dinitrophenyl)hydrazone in scientific research. One potential area of research is the development of new methods for the detection and identification of carbonyl compounds using this compound. Another area of research is the application of this compound in the analysis of complex mixtures, such as environmental samples or biological fluids. Additionally, the use of this compound in the development of new drugs and pharmaceuticals may also be explored.
Synthesis Methods
Cyclopentanone, 2-heptylidene-, (2,4-dinitrophenyl)hydrazone can be synthesized by reacting 2,4-dinitrophenylhydrazine with cyclopentanone, 2-heptylidene-. The reaction takes place in the presence of an acid catalyst, such as sulfuric acid. The resulting product is a yellow-orange crystalline powder that is soluble in organic solvents.
Scientific Research Applications
Cyclopentanone, 2-heptylidene-, (2,4-dinitrophenyl)hydrazone is widely used in analytical chemistry for the detection and identification of carbonyl compounds. Carbonyl compounds are organic compounds that contain a carbon atom double-bonded to an oxygen atom. This compound reacts with carbonyl compounds to form a hydrazone derivative, which can be analyzed using various techniques such as UV-Vis spectroscopy, HPLC, and GC-MS.
Properties
16424-98-9 | |
Molecular Formula |
C18H24N4O4 |
Molecular Weight |
360.4 g/mol |
IUPAC Name |
N-[(2-heptylidenecyclopentylidene)amino]-2,4-dinitroaniline |
InChI |
InChI=1S/C18H24N4O4/c1-2-3-4-5-6-8-14-9-7-10-16(14)19-20-17-12-11-15(21(23)24)13-18(17)22(25)26/h8,11-13,20H,2-7,9-10H2,1H3 |
InChI Key |
QSLDBABBZLIKDV-UOWSXMIYSA-N |
Isomeric SMILES |
CCCCCC/C=C\1/CCC/C1=N\NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
SMILES |
CCCCCCC=C1CCCC1=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES |
CCCCCCC=C1CCCC1=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
16424-98-9 | |
synonyms |
2-Heptylidene-1-cyclopentanone (2,4-dinitrophenyl)hydrazone |
Origin of Product |
United States |
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